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Compound of Interest

Compound Name: Iclaprim-d6

Cat. No.: B029988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the isotopic purity and

characterization of Iclaprim-d6, a deuterated analog of the novel diaminopyrimidine antibiotic,

Iclaprim. This document details the analytical methodologies employed to ensure the quality

and integrity of this stable isotope-labeled internal standard, crucial for pharmacokinetic and

metabolic studies.

Introduction to Iclaprim
Iclaprim is a selective inhibitor of bacterial dihydrofolate reductase (DHFR), an essential

enzyme in the folic acid synthesis pathway.[1][2] By blocking this enzyme, Iclaprim disrupts the

production of tetrahydrofolate, a key precursor for the synthesis of nucleotides and certain

amino acids, ultimately leading to the inhibition of bacterial growth. Its mechanism of action is

similar to that of trimethoprim, but it has shown potent activity against a broad spectrum of

Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[3]

Characterization of Iclaprim-d6
The deuterated version of Iclaprim, Iclaprim-d6, serves as an ideal internal standard for mass

spectrometry-based bioanalytical assays. Its chemical and physical properties are nearly

identical to those of Iclaprim, but its increased mass allows for clear differentiation in mass

spectrometric analyses.
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Chemical Structure and Properties
The key structural details of Iclaprim and Iclaprim-d6 are presented below.

Property Iclaprim Iclaprim-d6

Chemical Name

5-[(2-cyclopropyl-7,8-

dimethoxy-2H-chromen-5-

yl)methyl]pyrimidine-2,4-

diamine[2]

5-[[2-cyclopropyl-7,8-

bis(trideuteriomethoxy)-2H-

chromen-5-

yl]methyl]pyrimidine-2,4-

diamine[4]

Molecular Formula C₁₉H₂₂N₄O₃[2] C₁₉H₁₆D₆N₄O₃

Molecular Weight 354.41 g/mol [2] 360.44 g/mol [5]

CAS Number 192314-93-5[2] 1130072-57-9[4][5]

Below is a diagram illustrating the chemical structures of both Iclaprim and its deuterated

analog, Iclaprim-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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